Cas no 169132-67-6 (1-[(E)-3-prop-2-enylsulfinylprop-1-enyl]sulfinylpentane)

• Product Name: 1-[(E)-3-prop-2-enylsulfinylprop-1-enyl]sulfinylpentane
• CAS No: 169132-67-6
• MF: C₁₁H₂₀O₂S₂
• MW: 248.405301094055
• CID: 905137
• PubChem ID: 6449030
• Update Time: 2025-04-19

1-[(E)-3-prop-2-enylsulfinylprop-1-enyl]sulfinylpentane Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-3-prop-2-enylsulfinylprop-1-enyl]sulfinylpentane
• 1-(3-prop-2-enylsulfinylprop-1-enylsulfinyl)pentane
• AG-E-18410
• CTK0H8817
• 169132-67-6
• 1-((3-(2-Propenylsulfinyl)-1-propenyl)sulfinyl)pentane
• Pentane, 1-((3-(2-propenylsulfinyl)-1-propenyl)sulfinyl)-

• Inchi： 1S/C11H20O2S2/c1-3-5-6-9-15(13)11-7-10-14(12)8-4-2/h4,7,11H,2-3,5-6,8-10H2,1H3/b11-7+
• InChI Key： FVUVXDWBDFOJTR-YRNVUSSQSA-N
• SMILES： S(/C=C/CS(CC=C)=O)(CCCCC)=O

Computed Properties

• Exact Mass: 248.09000
• Monoisotopic Mass: 248.090471
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.14
• Boiling Point: 474.3°C at 760 mmHg
• Flash Point: 240.6°C
• Refractive Index: 1.56
• PSA: 72.56000
• LogP: 4.10510